2-fluoro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide

• Molecular Formula: C20H20FN5O3S
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 2-fluoro-N-[[5-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C20H20FN5O3S/c1-26-17(11-22-19(28)15-8-3-4-9-16(15)21)24-25-20(26)30-12-18(27)23-13-6-5-7-14(10-13)29-2/h3-10H,11-12H2,1-2H3,(H,22,28)(H,23,27)
• InChI Key: KLNSPHNTSZOGCT-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)OC)CNC(=O)C3=CC=CC=C3F

Description

2-fluoro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide is a chemical compound that has been gaining attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide is not fully understood. However, it is believed that this compound exerts its effects by inhibiting the activity of specific enzymes and proteins involved in various cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation. In fungal cells, this compound has been shown to disrupt the cell wall and inhibit fungal growth. In bacterial cells, this compound has been shown to disrupt the cell membrane and inhibit bacterial growth.

Advantages and Limitations for Lab Experiments

One advantage of using 2-fluoro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide in lab experiments is its potent activity against cancer cells, fungi, and bacteria. Another advantage is its relatively simple synthesis method. However, a limitation of using this compound in lab experiments is its potential toxicity, which may require careful handling and disposal.

Future Directions

There are many future directions for the research and development of 2-fluoro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide. One direction is to further investigate its mechanism of action and identify specific targets for its activity. Another direction is to optimize its synthesis method to increase yield and purity. Additionally, this compound could be further tested for its potential applications in other fields, such as agriculture and veterinary medicine.

Synthesis Methods

The synthesis of 2-fluoro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide involves several steps. The first step is the preparation of 3-methoxyaniline, which is then reacted with ethyl 2-bromoacetate to form the corresponding ester. The ester is then converted to the thiol by reaction with sodium sulfide. The thiol is then reacted with 4-methyl-4H-1,2,4-triazole-3-thiol to form the desired triazole. The triazole is then reacted with 2-fluorobenzoyl chloride to form the final product.

Scientific Research Applications

2-fluoro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has been used in various scientific research applications, including cancer research, antifungal research, and antimicrobial research. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis. In antifungal research, this compound has been shown to have potent antifungal activity against various fungal strains. In antimicrobial research, this compound has been shown to have antimicrobial activity against various bacterial strains.